Cas no 624-04-4 (Ethylene Glycol Dilaurate)

• Product name: Ethylene Glycol Dilaurate
• CAS No: 624-04-4
• MF: C₂₆H₅₀O₄
• MW: 426.672809123993
• CID: 509783

Ethylene Glycol Dilaurate Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,1,1'-(1,2-ethanediyl) ester
• 2-dodecanoyloxyethyl dodecanoate
• GLYCOL DILAURATE
• 1,2-Bis-lauroyloxy-aethan
• 1,2-bis-lauroyloxy-ethane
• Aethylenglykol-dilaurat
• dodecanoic acid,1,2-ethanediyl ester
• Ethylene dilaurate
• Ethylene glycol didodecanoate
• Ethylene glycol dilaurate
• Lauric acid,ethylene ester
• PEG-2 Dilaurate
• PEG-4 Dilaurate
• PEG-6 Dilaurate
• PEG-8 Dilaurate
• polyethylene glycol dilaurate
• Ethylene Glycol Dilaurate

• Inchi： InChI=1S/C26H50O4/c1-3-5-7-9-11-13-15-17-19-21-25(27)29-23-24-30-26(28)22-20-18-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： ZVUNTIMPQCQCAQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)OCCOC(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 426.37091g/mol
• Surface Charge: 0
• XLogP3: 10.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 25
• Monoisotopic Mass: 426.37091g/mol
• Monoisotopic Mass: 426.37091g/mol
• Topological Polar Surface Area: 52.6Ų
• Heavy Atom Count: 30
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 0.9581 (rough estimate)
• Melting Point: 50-52°
• Boiling Point: bp20 188°
• Flash Point: 231.9 °C
• Refractive Index: 1.4840 (estimate)
• PSA: 52.60000
• LogP: 7.91460

Ethylene Glycol Dilaurate Security Information

Ethylene Glycol Dilaurate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethylene Glycol Dilaurate

Ethylene Glycol Dilaurate (CAS No. 624-04-4): A Comprehensive Overview

Ethylene Glycol Dilaurate, commonly referred to by the chemical identifier CAS No. 624-04-4, is a significant compound in the field of specialty chemicals. This linear diester of ethylene glycol and lauric acid has garnered considerable attention due to its versatile applications in various industrial and scientific domains. The compound's unique chemical structure, characterized by its two ester groups, contributes to its remarkable properties that make it indispensable in multiple sectors.

The molecular formula of Ethylene Glycol Dilaurate is C₁₈H₃₆O₄, reflecting its composition of 18 carbon atoms, 36 hydrogen atoms, and 4 oxygen atoms. This molecular architecture imparts upon it a high molecular weight, which influences its physical and chemical behavior. Ethylene Glycol Dilaurate is typically a colorless to pale yellow liquid with a distinct odor, making it easily identifiable in industrial settings. Its density and boiling point are critical parameters that define its handling and application requirements.

In recent years, the demand for Ethylene Glycol Dilaurate has surged due to its expanding role in advanced material science. One of the most notable applications is in the production of lubricants and hydraulic fluids. The compound's ability to form stable esters with other hydrocarbons enhances the viscosity and thermal stability of these fluids, making them highly effective in high-performance machinery. This property has been particularly valuable in the automotive industry, where efficiency and durability are paramount.

Moreover, Ethylene Glycol Dilaurate has found a niche in the realm of polymer chemistry. Its compatibility with various polymers allows it to act as a plasticizer, improving flexibility and workability. Recent studies have highlighted its use in the formulation of biodegradable plastics, aligning with global efforts to reduce environmental impact. The compound's role in enhancing the mechanical properties of these materials without compromising their eco-friendliness underscores its significance in sustainable development.

The pharmaceutical industry has also begun to explore the potential of Ethylene Glycol Dilaurate as an excipient or intermediate in drug formulations. Its solubilizing properties can aid in the development of more effective drug delivery systems. For instance, research has indicated that it can enhance the bioavailability of certain active pharmaceutical ingredients (APIs) by improving their solubility in water-based formulations. This application is particularly relevant in the context of oral and injectable medications.

Recent advancements in nanotechnology have opened new avenues for Ethylene Glycol Dilaurate's application. Researchers have been investigating its use as a surfactant or stabilizer in nanocarrier systems for drug delivery. The compound's ability to form stable emulsions at interfaces makes it an excellent candidate for encapsulating hydrophobic drugs within nanoparticles. This innovation holds promise for targeted therapy, where precise delivery of drugs to specific sites can significantly improve treatment outcomes.

The agrochemical sector has not been left behind in leveraging Ethylene Glycol Dilaurate's benefits. Its use as a carrier or adjuvant in pesticide formulations has shown promising results in enhancing their efficacy and environmental compatibility. By improving the dispersion and absorption of active ingredients, Ethylene Glycol Dilaurate contributes to more effective pest control while minimizing ecological harm. This aligns with the growing emphasis on green chemistry principles in agricultural practices.

From an industrial perspective, Ethylene Glycol Dilaurate plays a crucial role in manufacturing processes that require high thermal stability and chemical resistance. Its application as a heat transfer fluid in industrial reactors is one such example. The compound's resistance to degradation at elevated temperatures ensures consistent performance in demanding environments, reducing downtime and maintenance costs for manufacturers.

The environmental impact of Ethylene Glycol Dilaurate is another area of active research. While it is not classified as hazardous under standard regulatory frameworks, understanding its degradation pathways and ecological persistence is essential for sustainable usage. Studies have shown that under controlled conditions, it can be biodegraded into less harmful compounds, indicating its potential for environmentally responsible application.

In conclusion, Ethylene Glycol Dilaurate (CAS No. 624-04-4) stands as a multifaceted compound with extensive applications across multiple industries. Its unique chemical properties make it invaluable in lubricants, polymers, pharmaceuticals, nanotechnology, agrochemicals, and industrial processes. As research continues to uncover new uses and refine existing applications, the significance of this compound is set to grow further. The ongoing development of sustainable practices ensures that Ethylene Glycol Dilaurate will remain a key player in advancing technological and scientific progress while adhering to environmental stewardship principles.